2-furanylmethyl-[(1S)-3-methyl-1-(4-methylphenyl)but-3-enyl]ammonium

• Molecular Formula: C17H22NO+
• Molecular Weight: 256.36 g/mol
• IUPAC Name: furan-2-ylmethyl-[(1S)-3-methyl-1-(4-methylphenyl)but-3-enyl]azanium
• InChI: InChI=1S/C17H21NO/c1-13(2)11-17(15-8-6-14(3)7-9-15)18-12-16-5-4-10-19-16/h4-10,17-18H,1,11-12H2,2-3H3/p+1/t17-/m0/s1
• InChI Key: KFBRGCKMQKZGPT-KRWDZBQOSA-O
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H](CC(=C)C)[NH2+]CC2=CC=CO2
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=C)C)[NH2+]CC2=CC=CO2

Description

2-furanylmethyl-[(1S)-3-methyl-1-(4-methylphenyl)but-3-enyl]ammonium is a chemical compound with the molecular formula C17H21NO and a molecular weight of 255.35 g/mol . This compound is primarily used for research and development purposes and is not intended for medicinal, household, or other uses .

Preparation Methods

The synthesis of 2-furanylmethyl-[(1S)-3-methyl-1-(4-methylphenyl)but-3-enyl]ammonium involves several steps. The synthetic route typically includes the following steps:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Alkylation: The furan ring is then alkylated with a suitable alkylating agent to introduce the furanylmethyl group.

Ammonium formation: The final step involves the reaction of the alkylated furan with an appropriate amine to form the ammonium compound.

Chemical Reactions Analysis

2-furanylmethyl-[(1S)-3-methyl-1-(4-methylphenyl)but-3-enyl]ammonium undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the ammonium group can be replaced by other nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-furanylmethyl-[(1S)-3-methyl-1-(4-methylphenyl)but-3-enyl]ammonium has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis to study reaction mechanisms and develop new synthetic methodologies.

Biology: The compound is used in biochemical assays to investigate its interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic effects and its mechanism of action in biological systems.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-furanylmethyl-[(1S)-3-methyl-1-(4-methylphenyl)but-3-enyl]ammonium involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

2-furanylmethyl-[(1S)-3-methyl-1-(4-methylphenyl)but-3-enyl]ammonium can be compared with other similar compounds, such as:

Furan-2-ylmethylamine: This compound has a similar furan ring structure but lacks the additional alkyl and phenyl groups.

3-methyl-1-(4-methylphenyl)but-3-enylamine: This compound shares the alkyl and phenyl groups but does not contain the furan ring.

Furanylmethylamines: A class of compounds with varying alkyl and aryl substituents on the furan ring.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.